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Compound of Interest

Compound Name: Carbosulfan

Cat. No.: B1218777

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of carbosulfan, a broad-spectrum carbamate
insecticide, and its primary metabolites, with a focus on established Maximum Residue Limits
(MRLs). Carbosulfan is utilized to control a variety of soil and foliar pests in crops such as
citrus, rice, and maize. However, its use is scrutinized due to its metabolic transformation into
carbofuran, a significantly more toxic compound. This document offers a comparative analysis
of MRLs across different regulatory bodies, details on analytical methodologies for residue
detection, and an evaluation of viable alternatives.

Metabolic Profile of Carbosulfan

In the environment and within biological systems, carbosulfan undergoes metabolic
transformation, primarily converting to carbofuran and subsequently to other metabolites like 3-
hydroxycarbofuran. This metabolic pathway is of critical concern as carbofuran exhibits higher
acute toxicity than the parent compound. The residue definition for regulatory purposes often
includes carbosulfan and its key metabolites, carbofuran and 3-hydroxycarbofuran, reflecting
their combined toxicological relevance.[1]
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Metabolic pathway of Carbosulfan.

Maximum Residue Limits (MRLs): A Comparative
Overview

MRLs for carbosulfan and its metabolites are established by various international and national
regulatory bodies to protect consumer health. These limits vary depending on the commodity
and the specific regulations of the country or region. The residue definition for MRL compliance
can differ, with some authorities setting limits for carbosulfan alone, while others regulate the

sum of carbosulfan, carbofuran, and 3-hydroxycarbofuran.

Table 1: Comparison of Carbosulfan and Metabolite MRLs in Various Food Commaodities
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Food Commodity Region/Country MRL (mgl/kg) Residue Definition

Citrus Fruits

Oranges JMPR (Codex) 0.1 Carbosulfan
Sum of carbofuran
and 3-

Oranges JMPR (Codex) 0.5 hydroxycarbofuran,
expressed as
carbofuran

Citrus China (GB 2763) 5 Carbosulfan

Citrus Fruits

European Union

Sum of carbofuran
(including any
carbofuran generated
from carbosulfan,

0.01* benfuracarb or
furathiocarb) and 3-
OH carbofuran

expressed as

carbofuran
Rice
Brown Rice China 0.5 Carbosulfan
Brown Rice China 0.1 Carbofuran
Cucumber
Cucumber China 0.2 Carbosulfan
Cucumber China 0.02 Carbofuran
Meat & Animal
Products
Meat (mammalian) China 0.05 Carbosulfan (in fat)
Edible Offal
(mammalian) China 0.05 Carbosulfan
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

*This value represents the Limit of Determination (LOD).

Experimental Protocols for Residue Analysis

Accurate determination of carbosulfan and its metabolite residues in food matrices is crucial
for enforcing MRLs. The most common analytical techniques are gas chromatography (GC)
and liquid chromatography with tandem mass spectrometry (LC-MS/MS).

Experimental Workflow for Residue Analysis

Sample Extraction

1. Homogenize Sample

'

2. Extract with Solvent
(e.g., Acetonitrile - QUEChERS)

Extract Cleanup

3. Dispersive Solid-Phase
Extraction (dSPE) Cleanup

Instrumental Analysis

4. Analyze by LC-MS/MS or GC

Data Processing

5. Quantify against MRLs
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General workflow for carbosulfan residue analysis.
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Detailed Methodology: QUEChERS Extraction and LC-
MS/MS Analysis

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted
for pesticide residue analysis in food.[2][3][4][5]

1. Sample Preparation and Extraction:

e Weigh 10-15 g of a homogenized food sample into a 50 mL centrifuge tube.
e Add 10-15 mL of acetonitrile (with 1% acetic acid for the AOAC method).

e Add internal standards.

o Add the appropriate QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride,
sodium citrate).

o Shake vigorously for 1 minute and centrifuge.
2. Dispersive Solid-Phase Extraction (ASPE) Cleanup:

» Transfer an aliquot of the supernatant to a dSPE tube containing a cleanup sorbent (e.g.,
primary secondary amine (PSA) to remove sugars and fatty acids, and magnesium sulfate to
remove water). For pigmented samples, graphitized carbon black (GCB) may be included.

» Vortex for 30 seconds and centrifuge.
3. LC-MS/MS Analysis:
o Chromatographic Separation:
o Column: A C18 reverse-phase column is typically used.

o Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like
ammonium acetate or formic acid to improve ionization.[2][6]

o Mass Spectrometric Detection:
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o lonization: Electrospray ionization (ESI) in positive mode is commonly employed.

o Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity, monitoring specific precursor-to-product ion transitions for carbosulfan,
carbofuran, and 3-hydroxycarbofuran.

Table 2: Performance Characteristics of a Validated LC-MS/MS Method

Limit of Relative Standard
. Recovery Range o
Analyte Quantification (%) Deviation (RSD)
0

(LOQ) (nglkg) (%)
Carbosulfan 1-10 60-94 <15
Carbofuran 1 60-94 <15
3-Hydroxycarbofuran 1-10 60-94 <15
3-Ketocarbofuran 1-10 60-94 <15

Data adapted from a study on oranges.[6]

Alternatives to Carbosulfan

Concerns over the toxicity of carbosulfan and its metabolites have led to restrictions and bans
in some regions, such as the European Union, and have prompted the exploration of
alternatives.[7] These alternatives can be broadly categorized into chemical and biological
options, often integrated within a comprehensive Integrated Pest Management (IPM) strategy.

Table 3: Comparison of Carbosulfan and its Alternatives
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Alternative Type Target Pests Efficacy Notes
o Highly effective )
) Soil insects, ] Metabolizes to
Chemical against a broad )
Carbosulfan nematodes, more toxic
(Carbamate) ) ) spectrum of
aphids, thrips carbofuran.
pests.[8][9]
Comparable ]
) Also a subject of
] efficacy to
Chemical regulatory
i Stem borer, carbosulfan for )
Chlorpyrifos (Organophospha ) o ) scrutiny due to
aphids, whiteflies  some pests like o
te) ) neurotoxicity
rice stem borer.
concerns.
(8]
Found to be the
most effective
) nematicide
Chemical ) ) ] )
against Persistent in soil.
Cadusafos (Organophospha  Nematodes )
te) Meloidogyne [10]
e
incognitain a
comparative
study.[10]
] High efficacy Very specific to
. . - Lepidopteran : - .
Bacillus Biopesticide against specific target pests, with
o o larvae (e.g., . .
thuringiensis (Bt)  (Microbial) ) caterpillar pests. low risk to non-
citrus butterfly) )
[11] target organisms.
Effective in
N controlling psyllid
Parasitic Wasps _ o . _ . A key component
o Biopesticide Asian citrus populations, a
(e.g., Tamarixia ) ) ) of IPM programs
i (Macrobial) psyllid vector for citrus )
radiata) ) for citrus.
greening
disease.[1]
Acts as a Generally
) Biopesticide Broad spectrum repellent, considered safe
Neem Oil ) ) ) o
(Botanical) of insects antifeedant, and for beneficial

growth regulator.

insects.
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Shows promise
Citrus Essential Biopesticide Stored product as a fumigant Efficacy can be
Oils (Botanical) pests and contact variable.

insecticide.[12]

Mode of Action: Acetylcholinesterase Inhibition

Carbosulfan, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme
acetylcholinesterase (AChE) in the nervous system of insects.[13][14] AChE is responsible for
breaking down the neurotransmitter acetylcholine (ACh). By inhibiting AChE, carbosulfan
causes an accumulation of ACh at the synapse, leading to continuous nerve stimulation,
paralysis, and ultimately, the death of the insect.

Normal Synaptic Transmission With Carbosulfan/Carbofuran

Acetylcholine Excess Carbosulfan/
(ACh) Acetylcholine Carbofuran

Hydrolyzed by onstant Binding &

Overstimulation
Acetylcholinesterase Overstimulated
Receptor
Receptor
Choline + Acetate
(Inactive)

Inhibits

Inhibited AChE

Binds & Stimulates
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Mechanism of acetylcholinesterase inhibition by carbosulfan.
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In conclusion, while carbosulfan is an effective insecticide, its toxicological profile, particularly
that of its metabolite carbofuran, necessitates strict regulatory control through the
establishment and enforcement of MRLs. The analytical methods outlined provide the
necessary tools for monitoring compliance. Furthermore, the development and implementation
of IPM strategies incorporating the safer chemical and biological alternatives discussed are
crucial for sustainable pest management in agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Carbosulfan and its Metabolites: A Guide to Maximum
Residue Limits and Analytical Determination]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b121877 7#carbosulfan-and-its-metabolites-
establishing-maximum-residue-limits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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